3-Amino-4-hydroxybenzenesulfonamide

• IUPAC Name: 3-amino-4-hydroxybenzenesulfonamide
• InChI: InChI=1S/C6H8N2O3S/c7-5-3-4(12(8,10)11)1-2-6(5)9/h1-3,9H,7H2,(H2,8,10,11)
• InChI Key: AVQFHKYAVVQYQO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1S(=O)(=O)N)N)O
• Molecular Formula: C6H8N2O3S
• DSSTOX Substance ID: DTXSID0059166
• Molecular Weight: 188.21 g/mol
• CAS RN: 98-32-8

Description

Synthesis Analysis

• Synthesis from o-nitrotoluene : Jiang Du-xiao (2005) describes the synthesis of a related compound, 3-Amino-4-aminomethylbenzenesulfonate, from o-nitrotoluene using sulphonation, photochlorination, Hoffmann amination, and hydrazine hydrate reduction. The purity reached 99.2% (HPLC) with a yield of 62.8% (Jiang Du-xiao, 2005).

Molecular Structure Analysis

• X-ray crystallography and DFT calculations : Ceylan et al. (2015) performed X-ray single crystal techniques and Density Functional Theory (DFT) calculations on a sulfonamide compound, providing insights into bond lengths, angles, and molecular electrostatic potential (Ceylan et al., 2015).
• Tautomerism study : Kovalchukova et al. (2013) investigated the equilibrium between neutral tautomeric forms of 3-amino-4-hydroxy benzenesulfonamide using X-ray diffraction and spectrophotometry (Kovalchukova et al., 2013).

Chemical Reactions and Properties

• Antitumor sulfonamides : Owa et al. (2002) studied compounds from sulfonamide-focused libraries, including 3-amino-4-hydroxybenzenesulfonamide derivatives, for their antitumor properties and cell cycle inhibition activities (Owa et al., 2002).

Physical Properties Analysis

• Solubility and thermodynamics : Asadi et al. (2020) measured the solubility of 4-aminobenzenesulfonamide in various solvents, providing insights into solubility trends and thermodynamic properties, which can be relevant for understanding the physical properties of similar sulfonamides (Asadi et al., 2020).

Chemical Properties Analysis

• Spectroscopic properties : Yildiz et al. (2023) conducted a study on 3-amino-4-hydroxybenzenesulfonic acid-based Schiff bases, exploring their UV-Vis spectroscopic properties and their potential as chemosensors for anions (Yildiz et al., 2023).

Scientific Research Applications

• Pharmaceutical Applications:

  • Antitumor Activity : Some sulfonamide compounds, including derivatives of 3-Amino-4-hydroxybenzenesulfonamide, have been evaluated for their antitumor properties. For instance, compounds like N-[2-[(4-hydroxyphenyl)amino]-3-pyridinyl]-4-methoxybenzenesulfonamide have shown potent cell cycle inhibitory effects and have progressed to clinical trials as antimitotic agents or antiproliferative agents in cancer treatment (Owa et al., 2002).
  • Carbonic Anhydrase Inhibition : Several studies have explored the role of benzenesulfonamides, including derivatives of this compound, as inhibitors of carbonic anhydrase, which is significant in the treatment of conditions like glaucoma (Casini et al., 2000).

• Chemical Synthesis and Material Science:

  • Photodynamic Therapy Applications : Certain derivatives of this compound have been used in the synthesis of zinc phthalocyanines with high singlet oxygen quantum yield, which are crucial for photodynamic therapy in cancer treatment (Pişkin et al., 2020).
  • Dye Intermediates : Some studies have focused on synthesizing and characterizing dye intermediates containing sulfonamide as a linking group, indicating the use of this compound in dye manufacturing (W. Bo, 2007).

• Other Applications:

  • Hydrogen Peroxide Measurement : The use of hydroxybenzenesulfonamides in chromogenic detection systems has been reported for the direct enzymatic assay of uric acid, indicating their application in biochemical assays (Fossati & Prencipe, 2010).

Mechanism of Action

Target of Action

• The primary target of sulfanilamide is the enzyme dihydropteroate synthase , which is involved in the folic acid biosynthesis pathway. By inhibiting this enzyme, sulfanilamide disrupts the production of folic acid, a crucial molecule for DNA synthesis in bacteria .

Mode of Action

• Without sufficient folic acid, bacteria cannot produce DNA, leading to impaired growth and replication .

Biochemical Pathways

• Downstream effects include reduced availability of nucleotides (such as thymidine) and impaired DNA synthesis, ultimately inhibiting bacterial growth .

Pharmacokinetics

• These properties impact its bioavailability and therapeutic efficacy .

Result of Action

• Cellular effects include inhibition of bacterial growth and division, leading to bacteriostatic activity .

Action Environment

• For example, acidic conditions favor the protonated form of sulfanilamide, enhancing its solubility and absorption .

Safety and Hazards

The compound is labeled with the GHS07 pictogram. The hazard statements associated with it are H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). The precautionary statements are P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

Q & A

Q1: What is the significance of using 3-Amino-4-hydroxybenzenesulfonamide as a precursor for "Acid Alizarin Violet N" dyes?

A1: this compound serves as a crucial building block in the synthesis of "Acid Alizarin Violet N" derivatives [, ]. The presence of the amino and hydroxyl groups allows for diazotization and subsequent coupling reactions with naphthols, leading to the formation of the desired azo dyes. This particular method, as described in the research, outlines a novel approach to obtaining these dye precursors.

Q2: Could you elaborate on the synthetic steps involved in converting this compound to "Acid Alizarin Violet N" derivatives, as described in the research?

A2: The research [] outlines a multi-step synthesis. Initially, 2-nitroanisole undergoes chlorosulfonation to yield 4-methoxy-3-nitrobenzenesulfonyl chloride. This compound is then reacted with N-butyl(3-phenylpropyl) amine to produce a benzenesulfonamide derivative. Further modifications include hydrolysis of the methoxy group and reduction of the nitro group to an amine, yielding the desired this compound derivative. Finally, diazotization of this amine followed by coupling with 2-naphthol results in the formation of the target "Acid Alizarin Violet N" derivative, specifically N-Butyl-N-(3-phenylpropyl)-4-hydroxy-3-(2-hydroxy-1-naphthyl) azobenzenesulfonamide.